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Compound of Interest

Compound Name: Ethyl Vinyllactate-13C2,d3

Cat. No.: B15599238 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability and key

suppliers of Ethyl Vinyllactate-13C2,d3, a stable isotope-labeled compound crucial for a

variety of research applications, particularly in metabolic studies and mass spectrometry-based

quantification. While detailed experimental protocols involving this specific molecule are not

readily available in public literature, this guide consolidates the available supplier data to aid in

procurement and experimental design.

Commercial Availability and Key Suppliers
Ethyl Vinyllactate-13C2,d3 is available as a specialty chemical from a select number of

manufacturers and distributors. The primary manufacturer appears to be Toronto Research

Chemicals (TRC), with several other suppliers offering the compound, often referencing the

TRC product.

A summary of major suppliers and their corresponding product information is presented in

Table 1. Researchers are advised to contact suppliers directly to obtain the most current

pricing, availability, and a complete Certificate of Analysis (CoA).
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Supplier Product Code
Available
Quantities

Notes

Toronto Research

Chemicals (TRC)
TRC-E932107

0.5mg, 1mg, 2.5mg,

25mg

Primary Manufacturer.

[1][2][3]

Clearsynth CS-T-96232 Inquire

Lists Molecular

Formula and Weight.

[4]

MedchemExpress HY-W777527 Inquire

Fisher Scientific

TRC-E932107-0.5MG,

TRC-E932107-1MG,

TRC-E932107-2.5MG

0.5mg, 1mg, 2.5mg
Distributor for TRC.[1]

[2][3]

Sapphire Bioscience
0.5mg, 1mg, 2.5mg,

5mg, 10mg, 25mg
Distributor for TRC.[5]

Benchchem Inquire [6]

Technical Specifications
Obtaining a Certificate of Analysis (CoA) from the supplier is critical before purchase and use.

While a publicly available CoA for Ethyl Vinyllactate-13C2,d3 could not be found during the

compilation of this guide, the following table outlines the key quantitative data that researchers

should expect. Clearsynth provides the molecular formula as C5¹³C2H9D3O3 and the

molecular weight as 149.17.[4]
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Parameter Expected Specification
Importance for
Researchers

Chemical Purity
Typically >98% (by

HPLC/NMR)

Ensures that the observed

signal is from the compound of

interest and not from

impurities.

Isotopic Purity (13C) Typically >99 atom %

Crucial for accurate

quantification and avoiding

interference from the

unlabeled analogue.

Isotopic Purity (Deuterium) Typically >97 atom %

Minimizes isotopic variants and

simplifies mass spectrometry

data analysis.

Molecular Formula C₅¹³C₂H₉D₃O₃

Confirms the chemical

composition and the number

and location of labels.

Molecular Weight 149.17

Essential for preparing

solutions of known

concentration.

Appearance Solid/Liquid
Important for handling and

storage considerations.

Solubility
e.g., Soluble in Methanol,

DMSO

Dictates the appropriate

solvent for stock solution

preparation.

Experimental Protocols: A Note on a Critical Data
Gap
A thorough search of scientific literature and supplier application notes did not yield specific

experimental protocols for the use of Ethyl Vinyllactate-13C2,d3. This suggests that its

applications may be part of proprietary drug development programs or niche research areas

that are not yet widely published.
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Researchers intending to use this compound as an internal standard in quantitative mass

spectrometry (LC-MS/MS) assays would typically follow a standard workflow. The logical

process for procuring and utilizing such a standard is outlined in the diagram below.
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Procurement and Use Workflow for Labeled Standards

Procurement

Experimental Use

Identify Suppliers
(e.g., TRC, Clearsynth)

Request & Review
Certificate of Analysis

Purchase Compound

Prepare Stock Solution
(based on CoA data)

Prepare Working Internal
Standard Solution

Spike Samples &
Calibration Standards

LC-MS/MS Analysis

Data Processing &
Quantification
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Quality Control Verification for Labeled Compounds

Analytical Verification

Confirmed Properties

Ethyl Vinyllactate-13C2,d3

Mass Spectrometry (MS) Nuclear Magnetic Resonance (NMR) High-Performance Liquid
Chromatography (HPLC)

Molecular Weight &
Isotopic Purity

Confirms

Structure &
Label Position

Confirms

Chemical Purity

Determines

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b15599238#commercial-availability-and-
suppliers-of-ethyl-vinyllactate-13c2-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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